Cas no 55735-86-9 (3,5-Di-O-Benzyl-1,2-O-isopropylidene-a-D-ribofuranose)

• Product Name: 3,5-Di-O-Benzyl-1,2-O-isopropylidene-a-D-ribofuranose
• CAS No: 55735-86-9
• MF: C₂₂H₂₆O₅
• MW: 370.438847064972
• CID: 2437839
• PubChem ID: 10090553
• Update Time: 2025-04-21

3,5-Di-O-Benzyl-1,2-O-isopropylidene-a-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

• α-D-Ribofuranose, 1,2-O-(1-methylethylidene)-3,5-bis-O-(phenylmethyl)-
• (3Ar,5R,6R,6aR)-2,2-dimethyl-6-phenylmethoxy-5-(phenylmethoxymethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
• 55735-86-9
• SCHEMBL3229210
• 3,5-Di-O-Benzyl-1,2-O-isopropylidene-a-D-ribofuranose

• Inchi： 1S/C22H26O5/c1-22(2)26-20-19(24-14-17-11-7-4-8-12-17)18(25-21(20)27-22)15-23-13-16-9-5-3-6-10-16/h3-12,18-21H,13-15H2,1-2H3/t18-,19-,20-,21-/m1/s1
• InChI Key： GBXGYTMNXJKHRO-XRXFAXGQSA-N
• SMILES： O1[C@H](COCC2C=CC=CC=2)[C@H]([C@@H]2[C@H]1OC(C)(C)O2)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 370.17802393Da
• Monoisotopic Mass: 370.17802393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.041 g/l) (25 º C),